Cas no 1340323-75-2 (N-(2-methoxyethyl)-2-methylcyclopentan-1-amine)

• Product Name: N-(2-methoxyethyl)-2-methylcyclopentan-1-amine
• CAS No: 1340323-75-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4589725
• PubChem ID: 63278202
• Update Time: 2025-08-05

N-(2-methoxyethyl)-2-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-methylcyclopentan-1-amine
• Cyclopentanamine, N-(2-methoxyethyl)-2-methyl-

• Inchi： 1S/C9H19NO/c1-8-4-3-5-9(8)10-6-7-11-2/h8-10H,3-7H2,1-2H3
• InChI Key： KBZZKXGGRZDEOS-UHFFFAOYSA-N
• SMILES： C1(NCCOC)CCCC1C

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 206.2±13.0 °C at 760 mmHg
• Flash Point: 81.5±9.3 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

N-(2-methoxyethyl)-2-methylcyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-methoxyethyl)-2-methylcyclopentan-1-amine

Introduction to N-(2-methoxyethyl)-2-methylcyclopentan-1-amine (CAS No. 1340323-75-2)

N-(2-methoxyethyl)-2-methylcyclopentan-1-amine, with the chemical formula C₁₁H₂₁NO, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1340323-75-2, belongs to a class of molecules that exhibit potential applications in drug development and bioorganic chemistry. The presence of both amine and ether functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex pharmacophores.

The N-(2-methoxyethyl)-2-methylcyclopentan-1-amine molecule features a cyclopentan ring substituted with a methyl group at the 2-position and an amine group at the 1-position, connected to a 2-methoxyethyl chain. This specific arrangement imparts unique electronic and steric properties, making it a valuable building block in medicinal chemistry. The compound's solubility profile and reactivity are influenced by these functional groups, which can be tailored for various synthetic pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The N-(2-methoxyethyl)-2-methylcyclopentan-1-amine has been studied for its potential role in the synthesis of bioactive molecules that target neurological and cardiovascular systems. Its structural motif is reminiscent of several known pharmacologically active agents, suggesting that it could serve as a precursor for developing new therapeutic agents.

One of the most compelling aspects of this compound is its utility as a chiral building block. The cyclopentan ring provides a rigid scaffold that can be modified to introduce asymmetry, which is crucial for many drug candidates. Researchers have explored its use in the synthesis of enantiomerically pure compounds, which are often required to achieve optimal pharmacological activity while minimizing side effects. The N-(2-methoxyethyl)-2-methylcyclopentan-1-amine's ability to undergo various chemical transformations, such as nucleophilic substitutions and metal-catalyzed cross-coupling reactions, further enhances its appeal as a synthetic intermediate.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound for developing treatments against neurological disorders. Preliminary studies have indicated that derivatives of N-(2-methoxyethyl)-2-methylcyclopentan-1-amine may interact with specific receptors in the brain, potentially offering new avenues for therapeutic intervention. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate neurotransmitter systems with high selectivity.

Another area where this compound has shown promise is in the field of cardiovascular research. The structural features of N-(2-methoxyethyl)-2-methylcyclopentan-1-amine suggest that it could be used to develop agents that target enzymes and receptors involved in blood pressure regulation and lipid metabolism. By leveraging its unique chemical properties, researchers aim to create novel therapeutics that address cardiovascular diseases more effectively than existing treatments.

The synthesis of N-(2-methoxyethyl)-2-methylcyclopentan-1-amine itself presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired product with high yield and purity. These synthetic methodologies are critical for ensuring that the final compound meets the stringent requirements of pharmaceutical applications.

In conclusion, N-(2-methoxyethyl)-2-methylcyclopentan-1-amine (CAS No. 1340323-75-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers developing new drugs targeting neurological and cardiovascular disorders. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.